Cas no 31011-28-6 (6-(4-Fluorophenoxy)-3-pyridinamine Hydrochloride)

• Product Name: 6-(4-Fluorophenoxy)-3-pyridinamine Hydrochloride
• CAS No: 31011-28-6
• MF: C₁₁H₁₀ClFN₂O
• MW: 240.661304950714
• MDL: MFCD26959393
• CID: 317462
• PubChem ID: 24192048
• Update Time: 2025-06-22

6-(4-Fluorophenoxy)-3-pyridinamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine,6-(4-fluorophenoxy)-, hydrochloride (1:1)
• 3-Pyridinamine,6-(4-fluorophenoxy)-, monohydrochloride (9CI)
• Pyridine, 5-amino-2-(p-fluorophenoxy)-,monohydrochloride (8CI)
• AKOS027426839
• BS-39969
• 6-(4-Fluorophenoxy)pyridin-3-aminehydrochloride
• DTXSID40638104
• 6-(4-fluorophenoxy)pyridin-3-amine;hydrochloride
• SB81096
• NSC131635
• 6-(4-Fluorophenoxy)pyridin-3-amine--hydrogen chloride (1/1)
• 31011-28-6
• 6-(4-FLUOROPHENOXY)-3-PYRIDINAMINE HYDROCHLORIDE
• 6-(4-Fluorophenoxy)pyridin-3-amine hydrochloride
• NSC-131635
• MFCD26959393
• G90483
• 6-(4-Fluorophenoxy)-3-pyridinamine HCl
• 6-(4-Fluorophenoxy)-3-pyridinamine Hydrochloride

• MDL： MFCD26959393
• Inchi： 1S/C11H9FN2O.ClH/c12-8-1-4-10(5-2-8)15-11-6-3-9(13)7-14-11;/h1-7H,13H2;1H
• InChI Key： HZUQTMORHVODRU-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)OC1C=CC(=CN=1)N

Computed Properties

• Exact Mass: 240.046569
• Monoisotopic Mass: 240.046569
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 361.4±37.0 °C at 760 mmHg
• Flash Point: 172.4±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-(4-Fluorophenoxy)-3-pyridinamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(4-Fluorophenoxy)-3-pyridinamine Hydrochloride

Introduction to 6-(4-Fluorophenoxy)-3-pyridinamine Hydrochloride (CAS No. 31011-28-6)

6-(4-Fluorophenoxy)-3-pyridinamine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 31011-28-6, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a fluorine substituent at the para position of the phenyl ring and the amine group at the 3-position of the pyridine core enhances its pharmacological profile, making it a subject of extensive research in medicinal chemistry.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, which is a critical factor for its formulation into pharmaceutical products. This enhanced solubility facilitates better absorption and bioavailability, thereby increasing its efficacy in biological systems. The structural features of 6-(4-Fluorophenoxy)-3-pyridinamine Hydrochloride contribute to its interaction with various biological targets, making it a promising candidate for the development of new drugs.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their unique metabolic stability and improved binding affinity to biological receptors. The fluorine atom in 6-(4-Fluorophenoxy)-3-pyridinamine Hydrochloride plays a crucial role in modulating the pharmacokinetic properties of the molecule. This modulation is essential for achieving optimal drug delivery and minimizing side effects. Studies have shown that fluorinated pyridines can exhibit enhanced lipophilicity and metabolic resistance, which are desirable traits for drug candidates targeting chronic diseases.

The pharmaceutical industry has been exploring novel therapeutic agents that leverage the benefits of fluorinated compounds. 6-(4-Fluorophenoxy)-3-pyridinamine Hydrochloride has emerged as a key intermediate in the synthesis of various bioactive molecules. Its versatility in drug design allows chemists to modify its structure to develop compounds with tailored pharmacological properties. For instance, modifications at the pyridine ring or the phenyl substituent can lead to derivatives with improved potency, selectivity, or reduced toxicity.

One of the most compelling aspects of 6-(4-Fluorophenoxy)-3-pyridinamine Hydrochloride is its potential application in treating inflammatory and autoimmune disorders. Recent studies have demonstrated that pyridine derivatives can modulate inflammatory pathways by interacting with specific enzymes and receptors. The fluorine atom enhances these interactions, leading to more effective suppression of inflammation. This makes 6-(4-Fluorophenoxy)-3-pyridinamine Hydrochloride a valuable candidate for developing novel anti-inflammatory agents.

Moreover, this compound has shown promise in oncology research. The ability of fluorinated pyridines to inhibit tumor growth has been well-documented in preclinical studies. The precise structural features of 6-(4-Fluorophenoxy)-3-pyridinamine Hydrochloride allow it to interfere with key signaling pathways involved in cancer progression. By targeting these pathways, the compound can induce apoptosis or inhibit cell proliferation, offering a potential therapeutic strategy against various types of cancer.

The synthesis of 6-(4-Fluorophenoxy)-3-pyridinamine Hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance efficiency and minimize byproduct formation. These techniques are essential for producing pharmaceutical-grade material that meets stringent regulatory standards.

In conclusion, 6-(4-Fluorophenoxy)-3-pyridinamine Hydrochloride (CAS No. 31011-28-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a versatile tool for drug development across multiple therapeutic areas. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is set to grow further.